Cas no 325812-95-1 (5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• CAS No: 325812-95-1
• MF: C₁₃H₁₃IN₂O₃S
• MW: 404.223394155502
• CID: 6037347
• PubChem ID: 1902656
• Update Time: 2025-11-06

5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• 5-iodo-2-methoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide
• Benzenesulfonamide, 5-iodo-2-methoxy-N-(2-pyridinylmethyl)-
• CBKinase1_002402
• 5-iodo-2-methoxy-N-(2-pyridinylmethyl)benzenesulfonamide
• VU0358993-2
• Oprea1_766178
• AKOS003619040
• AB00107093-01
• SR-01000527687
• 325812-95-1
• DTXSID40365544
• SR-01000527687-1
• Cambridge id 6403403
• F0777-2608
• 5-iodo-2-methoxy-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide
• 6403-40-3
• CBKinase1_014802
• AG-205/13381165
• BRD-K64311515-001-01-5
• IFLab1_003655
• IDI1_009762
• HMS1422G03

• Inchi： 1S/C13H13IN2O3S/c1-19-12-6-5-10(14)8-13(12)20(17,18)16-9-11-4-2-3-7-15-11/h2-8,16H,9H2,1H3
• InChI Key： OZKBJVBTEQTNII-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC=CC=C2)(=O)=O)=CC(I)=CC=C1OC

Computed Properties

• Exact Mass: 403.96916g/mol
• Monoisotopic Mass: 403.96916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.684±0.06 g/cm3(Predicted)
• Boiling Point: 526.9±60.0 °C(Predicted)
• pka: 8.98±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

Professional Introduction to 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 325812-95-1)

5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 325812-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of an iodine substituent, a methoxy group, and a pyridine moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The sulfonamide functional group (-SO₂NH₂) is a key pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of an iodine atom at the 5-position of the benzene ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, which are widely employed in synthetic organic chemistry to construct complex molecular architectures. Additionally, the methoxy group at the 2-position and the N-(pyridin-2-yl)methyl substituent contribute to the overall lipophilicity and solubility of the compound, factors that are critical for its pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. The compound 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 325812-95-1) has been explored as a potential lead compound in several therapeutic areas. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes implicated in inflammatory diseases. The pyridine moiety, in particular, has been shown to modulate enzyme activity by interacting with specific amino acid residues in the active site. This interaction can lead to the development of more selective and potent inhibitors.

Moreover, the iodine substituent at the 5-position of the benzene ring provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of diverse aryl or vinyl groups, expanding the structural diversity of derivatives derived from 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 325812-95-1). Such modifications can fine-tune the pharmacological properties of the compound, leading to improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the binding interactions of this compound with biological targets. Molecular docking studies have revealed that 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 325812-95-1) can bind effectively to several protein targets with high affinity. These findings have guided medicinal chemists in designing more potent analogs by identifying key interactions and pockets within the target proteins.

The synthesis of 5-iodo-2-methoxy-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 325812-95-1) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The starting materials typically include commercially available precursors such as iodoarenes, methoxymethanol, pyridine derivatives, and sulfonamides. The synthetic route often involves halogenation followed by nucleophilic substitution reactions, with intermediate protection-deprotection steps to prevent unwanted side reactions.

In conclusion, 5-iodo-2-methoxy-N-(pyridin-2-ylmethylbenzene)-1-sulfonamide (CAS No. 325812–95–1) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Ongoing research continues to explore its applications in various therapeutic areas, with a particular focus on developing novel sulfonamide-based drugs. As our understanding of molecular interactions improves through advanced computational methods and synthetic techniques, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.